Cas no 2027993-71-9 ((4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone)

(4-(2-Hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone is a heterocyclic compound featuring both piperidine and pyrazole moieties, offering versatile reactivity for medicinal chemistry and pharmaceutical applications. The 2-hydroxyethyl substituent enhances solubility and provides a functional handle for further derivatization, while the pyrazole ring contributes to its potential as a pharmacophore. This scaffold is of interest in drug discovery due to its balanced lipophilicity and hydrogen-bonding capacity, which may improve target binding affinity and pharmacokinetic properties. Its synthetic flexibility allows for modifications to optimize biological activity, making it a valuable intermediate for developing kinase inhibitors or CNS-targeting agents. The compound's stability under physiological conditions further supports its utility in preclinical research.

(4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone structure

2027993-71-9 structure

Product Name:(4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone

CAS No:2027993-71-9

MF:C₁₁H₁₇N₃O₂

MW:223.271582365036

CID:5721105

PubChem ID:121200595

Update Time:2025-10-28

(4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

- F1907-3896
- [4-(2-hydroxyethyl)piperidin-1-yl]-(1H-pyrazol-4-yl)methanone
- (4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone
- AKOS026708445
- 2027993-71-9
- Methanone, [4-(2-hydroxyethyl)-1-piperidinyl]-1H-pyrazol-4-yl-
- Inchi： 1S/C11H17N3O2/c15-6-3-9-1-4-14(5-2-9)11(16)10-7-12-13-8-10/h7-9,15H,1-6H2,(H,12,13)
- InChI Key： PNDYKSGDGYJSKJ-UHFFFAOYSA-N
- SMILES： OCCC1CCN(C(C2C=NNC=2)=O)CC1

Computed Properties

Exact Mass: 223.132076794g/mol
Monoisotopic Mass: 223.132076794g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 69.2Å²

Experimental Properties

Density: 1.232±0.06 g/cm3(Predicted)
Boiling Point: 468.5±15.0 °C(Predicted)
pka: 12.83±0.50(Predicted)

(4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H239381-100mg	(4-(2-Hydroxyethyl)piperidin-1-yl)(1h-pyrazol-4-yl)methanone	2027993-71-9		100mg	$ 95.00	2022-06-04
TRC	H239381-500mg	(4-(2-Hydroxyethyl)piperidin-1-yl)(1h-pyrazol-4-yl)methanone	2027993-71-9		500mg	$ 365.00	2022-06-04
TRC	H239381-1g	(4-(2-Hydroxyethyl)piperidin-1-yl)(1h-pyrazol-4-yl)methanone	2027993-71-9		1g	$ 570.00	2022-06-04
Life Chemicals	F1907-3896-0.25g	(4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone	2027993-71-9	95%+	0.25g	$361.0	2023-09-07
Life Chemicals	F1907-3896-0.5g	(4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone	2027993-71-9	95%+	0.5g	$380.0	2023-09-07
Life Chemicals	F1907-3896-1g	(4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone	2027993-71-9	95%+	1g	$401.0	2023-09-07
Life Chemicals	F1907-3896-2.5g	(4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone	2027993-71-9	95%+	2.5g	$802.0	2023-09-07
Life Chemicals	F1907-3896-5g	(4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone	2027993-71-9	95%+	5g	$1203.0	2023-09-07
Life Chemicals	F1907-3896-10g	(4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone	2027993-71-9	95%+	10g	$1684.0	2023-09-07

(4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

Additional information on (4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone

Research Brief on (4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone (CAS: 2027993-71-9)

In recent years, the compound (4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone (CAS: 2027993-71-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of (4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone involves a multi-step process that has been optimized in recent studies. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. The compound's structural integrity has been confirmed via advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its suitability for further biological evaluation.

Recent in vitro studies have demonstrated that (4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone exhibits potent inhibitory activity against specific enzymes implicated in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target kinases involved in cell proliferation, making it a candidate for anticancer drug development. Additionally, its ability to modulate immune responses suggests potential applications in autoimmune diseases.

In vivo studies using animal models have further validated the therapeutic potential of this compound. Preliminary data indicate favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile. These findings are particularly encouraging for the compound's transition into preclinical development phases.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation improvements. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (4-(2-hydroxyethyl)piperidin-1-yl)(1H-pyrazol-4-yl)methanone represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activity and favorable pharmacokinetic profile underscore its potential in addressing unmet medical needs. Future studies will focus on elucidating its precise mechanism of action and expanding its therapeutic indications.